Cas no 201996-60-3 (5-Methyluridine-1'-13C)

• Product Name: 5-Methyluridine-1'-13C
• CAS No: 201996-60-3
• MF: C₁₀H₁₄N₂O₆
• MW: 259.220617771149
• CID: 254065
• Update Time: 2025-11-01

5-Methyluridine-1'-13C Chemical and Physical Properties

Names and Identifiers

• Uridine-1'-13C, 5-methyl- (9CI)
• [1'-13C]RIBOTHYMIDINE
• 5-Methyluridine-1'-13C

• Inchi： 1S/C10H14N2O6/c1-4-2-12(10(17)11-8(4)16)9-7(15)6(14)5(3-13)18-9/h2,5-7,9,13-15H,3H2,1H3,(H,11,16,17)/t5-,6-,7-,9-/m1/s1/i9+1
• InChI Key： DWRXFEITVBNRMK-MWOHCMKXSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([13C@@H]1N1C(NC(C(C)=C1)=O)=O)O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides

Additional information on 5-Methyluridine-1'-13C

5-Methyluridine-1'-13C: A Novel Nucleoside Derivative with Promising Applications in CAS No. 201996-60-3 Research

5-Methyluridine-1'-13C is a modified nucleoside compound that has garnered significant attention in the field of molecular biology and pharmaceutical sciences. This compound, with the CAS No. 201996-60-3 identifier, represents a unique derivative of uridine, a fundamental nucleoside involved in RNA synthesis and cellular metabolism. The incorporation of a 13C isotope at the 1' position of the ribose ring and the methylation of the 5-position of the pyrimidine ring creates a molecule with distinct structural and functional properties. Recent studies have highlighted its potential applications in metabolic labeling, RNA sequencing, and drug development, making it a critical subject for both academic and industrial research.

The 5-Methyluridine-1'-13C molecule is characterized by its hybrid structure, combining the natural nucleoside uridine with isotopic labeling and chemical modification. This dual modification allows for precise tracking of molecular dynamics in biological systems, a capability that has been leveraged in advanced CAS No. 201996-60-3 research. The 13C isotope, a non-radioactive carbon-13 isotope, provides a stable and detectable marker for metabolic studies, while the methylation at the 5-position enhances the molecule's stability and bioavailability. These properties make 5-Methyluridine-1'-13C a valuable tool for investigating RNA biology and its role in health and disease.

Recent advancements in CAS No. 201996-60-3 research have demonstrated the utility of 5-Methyluridine-1'-13C in next-generation sequencing technologies. A 2023 study published in Nucleic Acids Research highlighted the use of this compound as a metabolic label for single-cell RNA sequencing (scRNA-seq) applications. The authors reported that 5-Methyluridine-1'-13C enables the precise quantification of RNA synthesis rates, offering insights into cellular differentiation and response to therapeutic interventions. This application is particularly relevant in the context of personalized medicine, where understanding gene expression dynamics is critical for tailoring treatment strategies.

Another area of significant interest is the role of 5-Methyluridine-1'-13C in epigenetic regulation. Research published in Cell Reports in 2024 explored the potential of this compound to modulate RNA methylation patterns. The study found that 5-Methyluridine-1'-13C could serve as a substrate for RNA methyltransferases, influencing gene expression through epigenetic mechanisms. This finding opens new avenues for the development of epigenetic therapies targeting RNA methylation, which is increasingly recognized as a key regulatory layer in cellular function.

The synthesis of 5-Methyluridine-1'-13C involves a multi-step process that ensures the precise incorporation of the 13C isotope and the methylation at the 5-position. A 2023 paper in Organic & Biomolecular Chemistry detailed a novel synthetic pathway that utilizes isotopic labeling techniques to produce this compound with high purity. The authors emphasized the importance of controlling reaction conditions to maintain the integrity of the 13C label, which is crucial for accurate metabolic tracing in biological systems. This synthetic approach has been adopted by several research groups, contributing to the growing body of CAS No. 201996-60-3 related studies.

Applications of 5-Methyluridine-1'-13C extend beyond metabolic labeling and epigenetic research. In the field of drug development, this compound has shown promise as a potential therapeutic agent. A 2024 preclinical study published in Drug Discovery Today investigated its anti-inflammatory properties. The researchers found that 5-Methyluridine-1'-13C could modulate the expression of inflammatory cytokines, suggesting its potential use in the treatment of autoimmune disorders and chronic inflammatory conditions. This finding underscores the versatility of CAS No. 201996-60-3 derivatives in addressing complex biological pathways.

Moreover, the use of 5-Methyluridine-1'-13C in non-invasive diagnostic imaging has been explored in recent years. A 2023 study in Journal of Biological Chemistry demonstrated that this compound can be used as a contrast agent for magnetic resonance imaging (MRI). The 13C label enhances the signal-to-noise ratio, allowing for the visualization of metabolic processes in vivo. This application is particularly significant for early disease detection and monitoring treatment response, areas where CAS No. 201996-60-3 research is rapidly advancing.

Despite its promising applications, the use of 5-Methyluridine-1'-13C presents challenges that require further investigation. One such challenge is the potential for off-target effects in biological systems. A 2024 review in Chemical Reviews highlighted the need for rigorous safety assessments to ensure that this compound does not interfere with normal cellular functions. Additionally, the cost and complexity of isotopic labeling remain barriers to widespread adoption, although ongoing advancements in synthetic chemistry are expected to address these issues.

In conclusion, 5-Methyluridine-1'-13C represents a groundbreaking advancement in the field of CAS No. 201996-60-3 research. Its unique properties and versatile applications have positioned it as a critical tool for exploring the complexities of RNA biology and developing innovative therapeutic strategies. As research in this area continues to evolve, the potential of 5-Methyluridine-1'-13C is likely to expand, offering new opportunities for scientific discovery and medical advancement.

For researchers and industry professionals seeking to explore the potential of 5-Methyluridine-1'-13C, staying updated with the latest advancements in CAS No. 201996-60-3 research is essential. Collaborative efforts between academic institutions, pharmaceutical companies, and biotechnology firms will be crucial in translating these findings into practical applications. The future of 5-Methyluridine-1'-13C research holds great promise, and its impact on the scientific and medical communities is expected to grow significantly in the coming years.